Cas no 2813233-26-8 (8-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)

• Product Name: 8-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
• CAS No: 2813233-26-8
• MF: C₁₅H₁₇BFNO₂
• MW: 273.110387563705
• MDL: MFCD30067315
• CID: 5686569
• PubChem ID: 118988267
• Update Time: 2025-06-25

8-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
• 8-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

• MDL： MFCD30067315
• Inchi： 1S/C15H17BFNO2/c1-14(2)15(3,4)20-16(19-14)11-7-8-12(17)13-10(11)6-5-9-18-13/h5-9H,1-4H3
• InChI Key： WWLVXEVGHLHAAH-UHFFFAOYSA-N
• SMILES： N1C2=C(C(B3OC(C)(C)C(C)(C)O3)=CC=C2F)C=CC=1

Additional information on 8-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

Comprehensive Overview of 8-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (CAS No. 2813233-26-8)

The compound 8-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline (CAS No. 2813233-26-8) is a highly specialized boron-containing heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a quinoline core modified with a fluoro substituent and a tetramethyl-1,3,2-dioxaborolane group, makes it a valuable intermediate in the synthesis of advanced drug candidates and functional materials. Researchers are particularly interested in its potential applications in targeted drug delivery and catalysis, aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for boronic acid derivatives like 8-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline has surged due to their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This reaction is pivotal for constructing biaryl compounds, which are prevalent in pharmaceuticals, agrochemicals, and OLED materials. The fluoro substituent further enhances the molecule's reactivity and bioavailability, making it a sought-after building block for kinase inhibitors and anticancer agents. These attributes resonate with the growing focus on personalized therapeutics and sustainable chemical processes.

From a structural perspective, the tetramethyl-1,3,2-dioxaborolane moiety in CAS No. 2813233-26-8 offers improved stability and solubility compared to traditional boronic acids, addressing common challenges in handling and storage. This advantage is critical for industries prioritizing process efficiency and safety. Additionally, the quinoline scaffold is renowned for its bioisosteric properties, enabling the design of compounds with optimized pharmacokinetic profiles. Such features are frequently highlighted in discussions about next-generation drug discovery and AI-driven molecular design, topics trending in scientific forums and search queries.

The synthesis of 8-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline typically involves palladium-catalyzed borylation of halogenated precursors, a method favored for its high selectivity and mild reaction conditions. This aligns with the broader shift toward atom-economical and energy-efficient methodologies in chemical manufacturing. Analysts note that the compound's CAS No. 2813233-26-8 is increasingly referenced in patents related to bioconjugation and proteolysis-targeting chimeras (PROTACs), reflecting its relevance in cutting-edge biotechnology applications.

In summary, 8-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its versatility across drug development, material science, and catalysis positions it as a key player in addressing contemporary challenges like drug resistance and environmental sustainability. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific literature and industrial innovation.